Cas no 2680850-87-5 (3-Methyl-5-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid)

• Product Name: 3-Methyl-5-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid
• CAS No: 2680850-87-5
• MF: C₈H₆F₃N₃O₃
• MW: 249.146751880646
• CID: 6593516
• PubChem ID: 165907911
• Update Time: 2025-05-20

3-Methyl-5-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid
• EN300-28278309
• 2680850-87-5
• 3-Methyl-5-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid

• Inchi： 1S/C8H6F3N3O3/c1-3-5(6(15)16)12-2-4(13-3)14-7(17)8(9,10)11/h2H,1H3,(H,15,16)(H,13,14,17)
• InChI Key： LLDMMKOCLMQQKC-UHFFFAOYSA-N
• SMILES： FC(C(NC1=CN=C(C(=O)O)C(C)=N1)=O)(F)F

Computed Properties

• Exact Mass: 249.03612555g/mol
• Monoisotopic Mass: 249.03612555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.2Ų

Additional information on 3-Methyl-5-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid

3-Methyl-5-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid: A Comprehensive Overview

3-Methyl-5-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid, also known by its CAS number NO 2680850-87-5, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazine derivatives, which are known for their versatile applications in drug design and material science. The structure of this compound is characterized by a pyrazine ring system with specific substituents that confer unique chemical and biological properties.

The synthesis of 3-Methyl-5-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. The introduction of the trifluoroacetamido group at the 5-position of the pyrazine ring is particularly noteworthy, as it significantly enhances the compound's stability and reactivity. This modification also opens up new avenues for its application in pharmaceuticals and agrochemicals.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Researchers have recently explored its role in inhibiting key enzymes involved in metabolic disorders. For instance, studies have shown that 3-Methyl-5-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid exhibits potent activity against certain kinases, making it a valuable candidate for anti-cancer drug discovery. Additionally, its ability to modulate cellular signaling pathways has drawn attention from scientists working on neurodegenerative diseases.

The physical and chemical properties of this compound are equally fascinating. Its solubility profile and thermal stability make it suitable for various industrial processes. Recent spectroscopic analyses have revealed that the trifluoroacetamido group plays a crucial role in determining the compound's electronic properties. This insight has been instrumental in designing more efficient synthetic routes and improving its compatibility with different formulations.

In terms of environmental impact, 3-Methyl-5-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid has been shown to degrade under specific conditions, reducing its persistence in natural ecosystems. This characteristic is particularly important for its use in agrochemicals, where minimizing environmental footprint is a top priority. Ongoing research aims to further enhance its biodegradability without compromising its efficacy.

The global market for pyrazine derivatives has witnessed significant growth over the past decade, driven by increasing demand from pharmaceutical and agricultural sectors. As a result, compounds like 3-Methyl-5-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid are expected to play a pivotal role in shaping future innovations. Collaborative efforts between academia and industry are paving the way for novel applications, ensuring that this compound remains at the forefront of chemical research.

In conclusion, 3-Methyl-5-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid represents a remarkable example of how structural modifications can unlock new possibilities in organic chemistry. With its unique properties and diverse applications, this compound continues to be a subject of intense scientific interest. As research progresses, it is anticipated that this molecule will contribute significantly to advancements in medicine and beyond.